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Compound Focus: Veratraldehyde

CAS No.: 120-14-9

Cat. No.: S600218

Technical Profile and Quantitative Data

The table below summarizes the key characteristics of veratraldehyde:

Property Category Parameter Description / Value
Chemical Identity IUPAC Name 3,4-Dimethoxybenzaldehyde [1]
CAS Number 120-14-9 [2] [1] [3]

Molecular Formula  C9H1003 [1] [3]

Structure Aldehyde functional group with two methoxy groups at
the 3 and 4 positions of the benzene ring [1].

Odor & Flavor Profile  Primary Odor Sweet, creamy, vanilla-like, woody, powdery, with
herbal or slight phenolic nuances [4] [5].

Aroma Threshold 10.00% in dipropylene glycol [3]

Taste At 50 ppm: phenolic, vanilla, sweet powdery cocoa,

Characteristics creamy, cherry-like with balsamic nuances [3].
Physicochemical Physical Form White to peach-colored crystals, lumps, or fused solid
Properties [1] [3].
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Property Category Parameter Description / Value

Melting Point 40-43 °C (lit.) [3]

Boiling Point 281 °C (lit.) [3]

Solubility Freely soluble in alcohol; insoluble in cold water [3].
Applications & Safety Primary Uses Flavor and fragrance ingredient; pharmaceutical

intermediate [6] [7] [1].

Acute Oral Toxicity 2000 mg/kg (Rabbit) [3]
(LD50)

Perfumery Use Average: 1.5%; Maximum: 15% [4]
Level

Pharmacokinetics and Metabolism

Veratraldehyde is absorbed and metabolized in the body, primarily converting to veratric acid (3,4-
dimethoxybenzoic acid). A study in rats showed that about 70% of veratraldehyde is metabolized via this

pathway [6].

The following diagram illustrates the metabolic pathway and the analytical method used to study it:
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Overview of veratraldehyde metabolism and bioanalysis workflow.

Experimental Protocol for Bioanalysis

This method enables simultaneous determination of veratraldehyde and its metabolite, veratric acid, in rat

plasma [6].

¢ Method Overview: A simple, sensitive, and rapid UHPLC-MS/MS method for the simultaneous
determination of veratraldehyde and veratric acid in rat plasma.
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e Equipment & Reagents:
o UHPLC System: Coupled with a triple quadrupole mass spectrometer.
o Chromatography Column: Reversed-phase C18 column (e.g., YMC-Triart C18, 50 mm x 2.0
mm, 1.9 pum).
o Mobile Phase: A: 0.2% formic acid in water. B: 0.2% formic acid in acetonitrile.
o Internal Standard (IS): Cinnamaldehyde.
o Extraction Solvent: 0.2% formic acid in acetonitrile (mobile phase B).
e Sample Preparation (Protein Precipitation):
o Use 50 pL of rat plasma sample.
o Add 300 pL of the extraction solvent (0.2% formic acid in acetonitrile) containing the internal
standard.
o Vortex the mixture vigorously to ensure complete protein precipitation.
o Centrifuge the samples.
o Collect the supernatant for injection into the UHPLC-MS/MS system.
e LC-MS/MS Conditions:
o Injection Volume: 2 L.
o Flow Rate: 0.3 mL/min.
o Column Temperature: 30 °C.
o Total Run Time: 4.5 minutes.
o lonization Mode: Electrospray lonization (ESI), positive mode.
o MRM Transitions:
= Veratraldehyde: m/z 167.07 —~ 139.00
= Veratric Acid: m/z 183.07 - 139.00
= Internal Standard (Cinnamaldehyde): m/z 133.00 - 55.00
e Method Validation:
o The method was validated for linearity, precision, and accuracy.
o Linear Range:
= Veratraldehyde: 3-1000 ng/mL
= Veratric Acid: 10-10,000 ng/mL
o Lower Limit of Quantification (LLOQ):
= Veratraldehyde: 3 ng/mL
= Veratric Acid: 10 ng/mL

Research Applications and Potential

Beyond its use as a flavor and fragrance, veratraldehyde shows promise in pharmaceutical research:

¢ Antitumor Agent: Veratraldehyde serves as a key intermediate for synthesizing feruloyl and caffeoyl
derivatives. Some of these compounds have demonstrated significant cytotoxicity and
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antiproliferative effects against human cancer cell lines, including HeLa and Bewo cells [7].

o Antifungal Activity: Veratraldehyde can react with active methylene compounds to form Schiff
bases, which have shown antibacterial and antifungal properties in studies [7].

¢ Enzymatic Assays: In biochemistry, veratraldehyde is a known product of the oxidation of veratryl
alcohol, a reaction commonly used to assay the activity of the enzyme lignin peroxidase (LiP) [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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